Cholecalciferol glucuronide
Cholecalciferol glucuronide
A metabolite of Vitamin D3.
Brand Name:
Vulcanchem
CAS No.:
57918-08-8
VCID:
VC0196367
InChI:
InChI=1S/C33H52O7/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-33(25,26)5)12-13-23-18-24(14-11-20(23)3)39-32-29(36)27(34)28(35)30(40-32)31(37)38/h12-13,19,21,24-30,32,34-36H,3,6-11,14-18H2,1-2,4-5H3,(H,37,38)/t21-,24+,25-,26+,27+,28+,29+,30?,32-,33-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OC4C(C(C(C(O4)C(=O)O)O)O)O)C
Molecular Formula:
C33H52O7
Molecular Weight:
560.78
Cholecalciferol glucuronide
CAS No.: 57918-08-8
Impurities
VCID: VC0196367
Molecular Formula: C33H52O7
Molecular Weight: 560.78
Purity: > 95%
| CAS No. | 57918-08-8 |
|---|---|
| Product Name | Cholecalciferol glucuronide |
| Molecular Formula | C33H52O7 |
| Molecular Weight | 560.78 |
| IUPAC Name | (3S,4S,5S,6R)-6-[(1S)-3-[2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C33H52O7/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-33(25,26)5)12-13-23-18-24(14-11-20(23)3)39-32-29(36)27(34)28(35)30(40-32)31(37)38/h12-13,19,21,24-30,32,34-36H,3,6-11,14-18H2,1-2,4-5H3,(H,37,38)/t21-,24+,25-,26+,27+,28+,29+,30?,32-,33-/m1/s1 |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OC4C(C(C(C(O4)C(=O)O)O)O)O)C |
| Appearance | Off-White to Pale Yellow Solid |
| Melting Point | 125-127°C |
| Description | A metabolite of Vitamin D3. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Vitamin D3 glucosiduronate; (5Z,7E)-(3S)-9,10-seco-5,7,10(19)-cholestatrien-3-glucosiduronate; (3β,5Z,7E)-9,10-Secocholesta-5,7,10(19)-trien-3-yl β-D-Glucopyranosiduronic Acid |
| PubChem Compound | 57369766 |
| Last Modified | Nov 11 2021 |
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